Cas no 2227672-84-4 ((3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227672-84-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6290541
• PubChem ID: 165709560
• Update Time: 2025-08-05

(3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1905244
• 2227672-84-4

• Inchi： 1S/C10H11BrO4/c1-15-6-2-3-7(8(11)4-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： IQDRVMBZUPMRGV-SECBINFHSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CC(=O)O)O)OC

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid

Compound CAS No 2227672-84-4: (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic Acid

The compound CAS No 2227672-84-4, also known as (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of a propanoic acid backbone with a hydroxyl group at the third carbon, which is further substituted by a 2-bromo-4-methoxyphenyl group. The stereochemistry at the third carbon (R configuration) is critical for its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and enantioselective reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery. The incorporation of a bromine atom and a methoxy group into the aromatic ring introduces unique electronic and steric properties, which are pivotal for its pharmacological activity.

One of the most promising applications of (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid lies in its potential as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a strong candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. Additionally, its ability to modulate key signaling pathways, such as the NF-κB pathway, has garnered significant attention from researchers in the field of immunology.

Another area where this compound has shown remarkable potential is in the development of advanced materials. Its chiral structure and functional groups make it an ideal building block for constructing supramolecular assemblies and stimuli-responsive materials. Recent research has explored its use in creating self-healing polymers and drug delivery systems, which could revolutionize the field of biomedical engineering.

The synthesis of (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the aromatic ring through Friedel-Crafts alkylation, followed by selective bromination and hydroxylation to introduce the necessary functional groups. The stereochemistry at the third carbon is achieved through an enantioselective aldol reaction, ensuring high enantiomeric excess (ee) in the final product.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles, which are essential for its therapeutic applications. Studies conducted in preclinical models have shown that it exhibits low toxicity and minimal off-target effects, further supporting its potential as a drug candidate. However, additional research is required to fully understand its metabolism and excretion pathways in humans.

From a structural standpoint, (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid exhibits interesting physical properties that make it suitable for various analytical techniques. For instance, its hydroxyl group enables strong hydrogen bonding capabilities, which can be exploited in chromatographic separations and crystal engineering. Furthermore, the presence of electron-withdrawing groups on the aromatic ring enhances its solubility in polar solvents, facilitating its use in solution-based reactions.

Recent breakthroughs in computational chemistry have also shed light on the molecular interactions of this compound with biological targets. Advanced molecular docking studies have revealed that it binds effectively to key enzymes involved in inflammation and oxidative stress pathways. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacodynamic properties.

In conclusion, CAS No 2227672-84-4, or (3R)-3-(2-bromo-4-methoxyphenyl)-3-hydroxypropanoic acid, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological activity profiles, positions it as a valuable asset in both academic research and industrial development.